Cas no 6097-27-4 (2-(4-methylphenyl)-2-oxoethyl thiocyanate)

• Product Name: 2-(4-methylphenyl)-2-oxoethyl thiocyanate
• CAS No: 6097-27-4
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 521995
• PubChem ID: 2806530
• Update Time: 2025-11-02

2-(4-methylphenyl)-2-oxoethyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenacyl thiocyanate
• 2-(4-METHYLPHENYL)-2-OXOETHYL THIOCYANATE
• Thiocyanic acid,2-(4-methylphenyl)-2-oxoethyl ester
• [2-(4-methylphenyl)-2-oxoethyl] thiocyanate
• AKOS003394932
• STK664775
• 4-METHYLPHENACYLTHIOCYANATE
• 2-Thiocyanato-1-p-tolylethanone, AldrichCPR
• 6097-27-4
• MFCD00278207
• DTXSID60384499
• 2-Thiocyanato-1-p-tolylethanone
• Thiocyanic acid, 2-(4-methylphenyl)-2-oxoethyl ester
• HMS550P18
• 2-Thiocyanato-1-(p-tolyl)ethanone
• KA-0700
• J-510344
• SR-01000643820-1
• 2-(cyanosulfanyl)-1-(4-methylphenyl)ethan-1-one
• CCG-54744
• DB-001885
• SCHEMBL11436375
• CHEBI:183472
• CS-0213313
• Maybridge1_003340
• ALBB-024159
• 2-(4-methylphenyl)-2-oxoethyl thiocyanate

• MDL： MFCD00278207
• Inchi： 1S/C10H9NOS/c1-8-2-4-9(5-3-8)10(12)6-13-7-11/h2-5H,6H2,1H3
• InChI Key： DNOVVJFVCQZBBL-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 191.04000
• Monoisotopic Mass: 191.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 105-107
• Boiling Point: 352.2±25.0 °C at 760 mmHg
• Flash Point: 166.8±23.2 °C
• Refractive Index: 1.58
• PSA: 66.16000
• LogP: 2.39198
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-methylphenyl)-2-oxoethyl thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-methylphenyl)-2-oxoethyl thiocyanate

Comprehensive Guide to 2-(4-methylphenyl)-2-oxoethyl thiocyanate (CAS No. 6097-27-4): Properties, Applications, and Market Insights

2-(4-methylphenyl)-2-oxoethyl thiocyanate (CAS No. 6097-27-4) is a specialized organic compound with a unique molecular structure that combines a thiocyanate group with a ketone-substituted aromatic ring. This compound has garnered significant attention in recent years due to its versatile applications in agrochemicals, pharmaceuticals, and materials science. Researchers and industry professionals frequently search for information on its synthesis methods, chemical properties, and industrial uses, making it a trending topic in chemical forums and academic discussions.

The molecular formula of 2-(4-methylphenyl)-2-oxoethyl thiocyanate is C₁₀H₉NOS, with a molecular weight of 191.25 g/mol. Its structure features a thiocyanate functional group (-SCN) attached to an acetyl-substituted toluene moiety, which contributes to its reactivity and potential applications. The compound typically appears as a white to pale yellow crystalline solid at room temperature, with moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane. These physicochemical characteristics make it particularly interesting for researchers exploring novel chemical intermediates.

In the pharmaceutical sector, 2-(4-methylphenyl)-2-oxoethyl thiocyanate has shown promise as a building block for drug development. Recent studies have investigated its potential as a precursor for bioactive molecules with antimicrobial or anti-inflammatory properties. The compound's unique structure allows for various chemical modifications, making it valuable for medicinal chemistry research. Pharmaceutical companies and academic labs often search for information about its biological activity and synthetic pathways, reflecting growing interest in this specialized chemical.

The agrochemical industry has also shown interest in 2-(4-methylphenyl)-2-oxoethyl thiocyanate as a potential intermediate for crop protection products. Its molecular structure suggests possible applications in developing new pest control agents or plant growth regulators. With increasing global demand for sustainable agriculture solutions, researchers are actively exploring thiocyanate derivatives for their potential in eco-friendly pesticide formulations. This aligns with current market trends toward greener agricultural chemicals.

From a materials science perspective, 2-(4-methylphenyl)-2-oxoethyl thiocyanate offers interesting possibilities for polymer modification and specialty coatings. The compound's reactive groups could potentially be incorporated into polymer chains to impart specific properties, such as improved adhesion or chemical resistance. Materials scientists frequently investigate thiocyanate-containing compounds for their potential in creating advanced functional materials, making this compound relevant to cutting-edge research in nanotechnology and smart materials.

The synthesis of 2-(4-methylphenyl)-2-oxoethyl thiocyanate typically involves the reaction of 4-methylphenacyl bromide with potassium thiocyanate in an appropriate solvent system. Researchers have developed various optimized synthetic routes to improve yield and purity, with recent literature focusing on greener synthesis methods. These developments respond to the chemical industry's growing emphasis on sustainable production processes and reduced environmental impact.

Market analysis indicates steady demand for 2-(4-methylphenyl)-2-oxoethyl thiocyanate, particularly from research institutions and specialty chemical manufacturers. The compound's niche applications contribute to its stable market position, with pricing influenced by factors such as purity grade and batch size. Industry reports suggest increasing interest in thiocyanate derivatives, driven by their potential in various high-value applications. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios to meet researcher demand.

Handling and storage of 2-(4-methylphenyl)-2-oxoethyl thiocyanate require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound should be stored in tightly sealed containers away from strong oxidizers and moisture to maintain stability. These safety considerations are important for researchers working with this material in laboratory settings.

Recent scientific literature has explored various derivatives of 2-(4-methylphenyl)-2-oxoethyl thiocyanate, investigating how structural modifications affect biological activity and material properties. This ongoing research demonstrates the compound's potential as a versatile scaffold for developing new chemical entities. Academic groups and industrial R&D teams continue to publish studies on thiocyanate chemistry, reflecting sustained interest in this field.

For researchers seeking 2-(4-methylphenyl)-2-oxoethyl thiocyanate, several specialty chemical suppliers offer the compound in various quantities and purity grades. The availability of custom synthesis services has also increased, allowing researchers to obtain tailored derivatives for specific applications. When sourcing this material, quality control certificates and proper documentation are essential to ensure consistency in research outcomes.

The future outlook for 2-(4-methylphenyl)-2-oxoethyl thiocyanate appears promising, with potential applications expanding as research continues. Its role in developing new pharmaceuticals, agrochemicals, and advanced materials positions it as an important compound in specialty chemistry. As sustainable chemistry practices evolve, we may see increased interest in greener synthesis methods for this and related thiocyanate compounds.

In conclusion, 2-(4-methylphenyl)-2-oxoethyl thiocyanate (CAS No. 6097-27-4) represents an interesting case study in specialized organic chemistry. Its diverse potential applications, from drug discovery to materials science, make it a compound worth watching in chemical research and development. As scientific understanding of thiocyanate chemistry deepens, we can anticipate new discoveries and applications emerging for this versatile chemical building block.